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Compound of Interest

Compound Name: UK 357903

Cat. No.: B1682059 Get Quote

Application Notes and Protocols for UK-357903
For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-357903 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme

responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting

PDE5, UK-357903 elevates intracellular cGMP levels, leading to the activation of cGMP-

dependent protein kinase (PKG) and subsequent downstream signaling events. This pathway

plays a crucial role in various physiological processes, including the relaxation of smooth

muscle cells, particularly in the vasculature. These application notes provide essential

information on the safe handling, storage, and laboratory use of UK-357903, along with

detailed protocols for relevant in vitro experiments.

Safety and Handling
Disclaimer: A specific Material Safety Data Sheet (MSDS) for UK-357903 is not publicly

available. The following guidelines are based on the safety profile of Sildenafil Citrate, a

structurally and functionally similar PDE5 inhibitor, and general best practices for handling

potent small molecule compounds in a laboratory setting. Researchers must conduct their own

risk assessments and adhere to all institutional and national safety regulations.

Hazard Identification
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Based on the data for Sildenafil Citrate, UK-357903 should be handled as a compound that is

potentially harmful if swallowed and may cause skin and serious eye irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling UK-357903. This includes, but is not

limited to:

Eye Protection: Safety glasses with side shields or goggles.[2][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or aerosols.[2] Avoid contact with skin and eyes.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1] For

long-term storage, consult the manufacturer's recommendations, which may include

refrigeration.[4]

First Aid Measures
If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][2]

If on Skin: Remove contaminated clothing and wash the affected area with soap and plenty

of water.[2][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][2][4]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. Seek medical attention if you feel unwell.[1]

Accidental Release Measures
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In case of a spill, wear appropriate PPE, avoid generating dust, and collect the spilled material

using a method that does not disperse it into the air. Place the collected material in a sealed

container for disposal.

Disposal
Dispose of waste material in accordance with local, regional, and national regulations.

Quantitative Data
The following table summarizes the key quantitative data for UK-357903.

Parameter Value Reference

CAS Number 247580-98-9 N/A

Molecular Formula C₂₇H₃₄N₈O₅S N/A

Molecular Weight 582.68 g/mol N/A

IC₅₀ for PDE5 1.7 nM N/A

IC₅₀ for PDE6 714 nM N/A

Signaling Pathway
UK-357903 exerts its effects by modulating the nitric oxide (NO)-cGMP signaling pathway.
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Prepare serial dilutions of UK-357903

Add UK-357903 and PDE5 enzyme to microplate

Pre-incubate for 15 min at RT

Add FAM-cGMP substrate to initiate reaction

Incubate for 60 min at 37°C

Add binding agent to terminate reaction

Incubate for 30 min at RT

Read fluorescence polarization

Calculate % inhibition and determine IC₅₀
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Prepare serial dilutions of UK-357903

Add UK-357903, PDE5 enzyme, and SPA beads to microplate

Pre-incubate for 15 min at RT

Add [³H]-cGMP substrate to initiate reaction

Incubate for 60 min at 37°C with shaking

Allow beads to settle

Measure scintillation counts

Calculate % inhibition and determine IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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